Cas no 868371-19-1 (N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide)

• Product Name: N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• CAS No: 868371-19-1
• MF: C₁₆H₁₂F₂N₂O₂S
• MW: 334.340489387512
• CID: 6100814
• PubChem ID: 2151049
• Update Time: 2025-07-16

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• KSQNFRIPAKQHSK-MNDPQUGUSA-N
• Benzamide, N-(4,6-difluoro-3-methyl-2(3H)-benzothiazolylidene)-4-methoxy-
• N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-methoxybenzamide
• N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide
• (Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-methoxybenzamide
• AKOS024611126
• F1814-1565
• 868371-19-1

• Inchi： 1S/C16H12F2N2O2S/c1-20-14-12(18)7-10(17)8-13(14)23-16(20)19-15(21)9-3-5-11(22-2)6-4-9/h3-8H,1-2H3
• InChI Key： KSQNFRIPAKQHSK-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 334.05875513g/mol
• Monoisotopic Mass: 334.05875513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 470.4±55.0 °C(Predicted)
• pka: -2.23±0.20(Predicted)

Additional information on N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide

Introduction to N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS No. 868371-19-1)

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide, identified by its CAS number 868371-19-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

The structural framework of N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide encompasses a benzothiazole core appended with a methoxybenzamide moiety. The benzothiazole ring system is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The presence of difluoro substituents at the 4 and 6 positions of the benzothiazole ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological receptors.

The methyl group at the 3-position of the benzothiazole ring contributes to steric hindrance and can affect the conformational flexibility of the molecule. This structural feature is often exploited to optimize binding interactions with protein targets. Additionally, the dihydro prefix indicates the presence of a saturated six-membered ring adjacent to the benzothiazole core, which can enhance metabolic stability and improve pharmacokinetic properties.

The terminal amide group in N-(Z)-difluoro-methyl-dihydro-benzothiazol-2-ylidene-methoxybenzamide, specifically linked through a double bond (indicated by the Z configuration), provides a site for further functionalization. This amide linkage can serve as a handle for derivatization, allowing chemists to explore new analogs with tailored biological activities. The methoxy group on the benzoic acid moiety further enhances the molecular diversity and potential for interactions with biological targets.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Benzothiazole derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into these structures has been particularly noteworthy, as fluorine substitution can significantly alter physicochemical properties such as lipophilicity, metabolic stability, and binding affinity.

Numerous studies have demonstrated the efficacy of fluorinated benzothiazole derivatives in modulating various biological pathways. For instance, research has highlighted their potential in inhibiting kinases and other enzymes involved in cancer progression. The unique electronic distribution induced by fluorine substitution can enhance interactions with key residues in enzyme active sites, leading to improved pharmacological outcomes.

The amide functionalities present in N-(Z)-difluoro-methyl-dihydro-benzothiazol-2-ylidene-methoxybenzamide

The synthesis of N-(2Z)4,6-difluoro-3-methyl-2, 3-dihydro-1, 3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS No. 868371- 19- 1) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group manipulations such as halogenation, fluorination, alkylation, and amidation. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to construct complex molecular architectures efficiently.

The pharmacological evaluation of N-(\textbf{Z})-\textbf{difluoro}-\textbf{methyl}-\textbf{dihydro}-\textbf{benzothiazol}-\textbf{2'-ylidene}-\textbf{methoxybenzamide} has revealed promising activities against various disease-related targets. Preclinical studies have indicated that this compound exhibits inhibitory effects on enzymes implicated in inflammatory responses, tumor growth, and viral replication. These findings underscore its potential as a lead compound for developing novel therapeutics.

The development of novel pharmaceuticals relies heavily on innovative synthetic methodologies that enable efficient access to complex molecular scaffolds. The synthesis of \textbf{N-(Z)-4, 6-difluoro-3-methyl- 2, 3-dihydro- 1, 3-benzothiazol- 2'-ylidene- 4-methoxybenzamide} exemplifies how advances in synthetic chemistry contribute to expanding our arsenal against diseases. By leveraging state-of-the-art techniques, researchers can rapidly explore new chemical spaces and uncover compounds with unprecedented therapeutic potential.

In conclusion, \textbf{N-(Z)-4, 6-difluoro- 3-methyl- 2, 3-dihydro- 1, 3-benzothiazol- 2'-ylidene- 4-methoxybenzamide} (CAS No. \textbf{868371- -19- -1}) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, coupled with its promising pharmacological profile, positions it as a valuable candidate for further development. As research continues to uncover new applications for this class of compounds, we can anticipate exciting developments that will shape future therapeutic strategies.